![molecular formula C9H5BrFN B1287374 8-Bromo-6-fluoroquinoline CAS No. 22960-18-5](/img/structure/B1287374.png)
8-Bromo-6-fluoroquinoline
Overview
Description
8-Bromo-6-fluoroquinoline is a chemical compound with the molecular formula C9H5BrFN . It has an average mass of 226.045 Da and a monoisotopic mass of 224.958939 Da .
Molecular Structure Analysis
The molecular structure of 8-Bromo-6-fluoroquinoline consists of a quinoline backbone with bromine and fluorine substituents at the 8 and 6 positions, respectively . The molecule has one hydrogen bond acceptor and no hydrogen bond donors . It has no freely rotating bonds .Physical And Chemical Properties Analysis
8-Bromo-6-fluoroquinoline has a density of 1.6±0.1 g/cm3, a boiling point of 294.9±20.0 °C at 760 mmHg, and a flash point of 132.2±21.8 °C . Its molar refractivity is 49.9±0.3 cm3 . The compound has a polar surface area of 13 Å2 and a molar volume of 137.2±3.0 cm3 .Scientific Research Applications
Pharmacology: Antimicrobial Agents
8-Bromo-6-fluoroquinoline serves as a precursor in the synthesis of various quinolone-based antimicrobial agents. These compounds are crucial in developing new antibiotics to combat resistant bacterial strains. The fluoroquinolone class, which includes drugs like ciprofloxacin, leverages the core structure of quinoline to inhibit bacterial DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA replication .
Chemical Synthesis: Building Blocks
This compound is a versatile building block in organic synthesis. It’s used to construct complex molecules, including natural products and potential pharmaceuticals. Its reactivity allows for various substitutions, making it a valuable compound for constructing diverse molecular architectures .
Analytical Chemistry: Chromatographic Standards
8-Bromo-6-fluoroquinoline can be used as a standard in chromatographic analysis due to its well-defined physical and chemical properties. It helps in calibrating instruments and ensuring the accuracy of analytical methods like HPLC and GC-MS .
Life Sciences: Biochemical Research
In life sciences, this compound is utilized in biochemical research to study cell signaling pathways and enzyme inhibition. Its incorporation into larger biomolecules can help in tracing and understanding biological processes at the molecular level .
Industrial Applications: Agrochemicals
The industrial applications of 8-Bromo-6-fluoroquinoline include the synthesis of agrochemicals. Its derivatives are explored for their potential use as herbicides and pesticides, offering a new approach to crop protection and management .
Safety And Hazards
The safety data sheet for 6-Bromo-8-fluoroquinoline indicates that it is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
8-bromo-6-fluoroquinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrFN/c10-8-5-7(11)4-6-2-1-3-12-9(6)8/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOINWPRJXLNEBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CC(=CC(=C2N=C1)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20611834 | |
Record name | 8-Bromo-6-fluoroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20611834 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Bromo-6-fluoroquinoline | |
CAS RN |
22960-18-5 | |
Record name | 8-Bromo-6-fluoroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20611834 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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